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Compound of Interest

Compound Name: Arsenazo I

CAS No.: 520-10-5

Cat. No.: B1667613

Get Quote

Note to the Reader: While the original request specified the use of Arsenazo I for the

quantitative analysis of uranium, a comprehensive review of current scientific literature reveals

that Arsenazo III is the predominantly used, more sensitive, and selective reagent for this

application. Therefore, this document provides a detailed protocol for the more modern and

robust Arsenazo III method to ensure accuracy, reproducibility, and relevance for researchers,

scientists, and drug development professionals.

Introduction
The accurate quantification of uranium is crucial in various fields, including environmental

monitoring, nuclear fuel processing, and toxicology. The spectrophotometric method using

Arsenazo III is a simple, rapid, and highly sensitive technique for the determination of uranium

(VI) ions in aqueous samples. This method is based on the formation of a stable, colored

complex between uranium (VI) and Arsenazo III in an acidic medium. The intensity of the color,

which is directly proportional to the uranium concentration, is measured using a

spectrophotometer. This application note provides a detailed protocol for the quantitative
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analysis of uranium using Arsenazo III, including reagent preparation, experimental procedure,

and data analysis.

Principle
Uranium (VI) ions react with Arsenazo III in an acidic solution (pH 2.0 ± 0.1) to form a stable

pink-violet complex.[1] This complex exhibits a maximum absorbance at a wavelength of

approximately 651 nm, a region where the Arsenazo III reagent itself has negligible

absorbance.[1] By measuring the absorbance of the complex at this wavelength, the

concentration of uranium in the sample can be determined by reference to a calibration curve

prepared from standard uranium solutions. The method is highly selective, and potential

interferences from other metal ions can be effectively masked.[1]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of uranium using Arsenazo III.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
651 nm [1][2]

Optimal pH 2.0 ± 0.1 [1]

Molar Absorptivity (ε) 4.45 x 10⁴ L·mol⁻¹·cm⁻¹ [1]

Beer's Law Range 0.1 - 10 µg/mL [1]

Detection Limit 0.025 µg/mL [1]

Complex Stability Stable for over 3 weeks [2]

Experimental Protocol
Apparatus

UV-Vis Spectrophotometer

1 cm quartz cuvettes
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Volumetric flasks (50 mL, 100 mL, 1000 mL)

Pipettes

pH meter

Reagents and Solutions
Standard Uranium Stock Solution (1000 µg/mL): Dissolve 0.2110 g of uranyl nitrate

hexahydrate (UO₂(NO₃)₂·6H₂O) in deionized water, add 3 mL of concentrated sulfuric acid,

and dilute to 100 mL in a volumetric flask with deionized water.[1]

Working Standard Uranium Solutions: Prepare a series of working standard solutions by

appropriate dilution of the stock solution.

Arsenazo III Reagent (0.25% w/v): Dissolve 0.25 g of Arsenazo III in 100 mL of 0.5 N NaOH

and dilute to the mark with deionized water in a 100 mL volumetric flask.[1]

Diethylenetriaminepenta-acetic acid (DTPA) Solution (2.5% w/v): Dissolve 25 g of DTPA in

1000 mL of deionized water with the dropwise addition of 0.5 N NaOH to aid dissolution.[1]

Tartaric Acid Solution (10% w/v): Dissolve 10 g of tartaric acid in 100 mL of deionized water.

[1]

Sulfuric Acid (dilute): Use to adjust the pH of the final solution to 2.0.

Experimental Workflow

Preparation Reaction

Analysis
Sample containing Uranium

Take AliquotUranium Standards Add 2 mL DTPA Solution Add 1 mL Tartaric Acid Add 1 mL Arsenazo III Adjust pH to 2.0
with H₂SO₄

Dilute to 50 mL Incubate for 5 min

Measure Absorbance
at 651 nm Generate Calibration CurveReagent Blank Calculate Uranium

Concentration
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Caption: Experimental workflow for the quantitative analysis of uranium using Arsenazo III.

Step-by-Step Procedure
Sample Preparation: If the sample is a solid, dissolve a known weight in acid and dilute to a

known volume. For liquid samples, use an appropriate aliquot.

Calibration Curve:

Pipette aliquots of the working standard uranium solutions (covering the range of 0.1-10

µg/mL) into a series of 50 mL volumetric flasks.

To each flask, add 2 mL of 2.5% DTPA solution and 1 mL of 10% tartaric acid solution.[1]

These act as masking agents to prevent interference from other metal ions.[1]

Add 1 mL of 0.25% Arsenazo III reagent solution to each flask.[1]

Dilute the solution to the mark with deionized water and adjust the pH to 2.0 ± 0.1 with

dilute sulfuric acid.[1]

Allow the color to develop for 5 minutes.[1]

Measure the absorbance of each solution at 651 nm against a reagent blank. The reagent

blank is prepared in the same manner but without the addition of the uranium standard.

Plot a calibration curve of absorbance versus uranium concentration.

Sample Analysis:

Take an aliquot of the sample solution containing an unknown amount of uranium and

place it in a 50 mL volumetric flask.

Follow the same procedure as for the calibration curve (steps 2b to 2f).

Measure the absorbance of the sample solution at 651 nm against the reagent blank.

Calculation:
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Determine the concentration of uranium in the sample solution from the calibration curve.

Calculate the uranium content in the original sample, taking into account any dilutions

made.

Interferences
The use of DTPA and tartaric acid as masking agents effectively eliminates interference from

many common metal ions such as Fe(III), Al(III), Ca(II), and Mg(II).[1] However, strong oxidizing

and reducing agents, as well as high concentrations of phosphate and fluoride ions, may

interfere with the analysis.

Safety Precautions
Handle uranium standards and samples with appropriate care, following all institutional

guidelines for working with radioactive materials.

Arsenazo III is a toxic substance; handle with care and use appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Work in a well-ventilated area or a fume hood.

Dispose of all chemical waste according to institutional and regulatory guidelines.
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Caption: Logical relationship of the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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using-arsenazo-iii-a-detailed-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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